(Z)-3-Chloro-5-(dimethylamino)pent-2-enoic acid;hydrochloride
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Overview
Description
The compound is a chlorinated, dimethylamino derivative of pent-2-enoic acid. Pent-2-enoic acid is a type of unsaturated fatty acid with a double bond at the second carbon . The presence of the dimethylamino group and the chlorine atom suggest that this compound may have unique reactivity compared to the parent pent-2-enoic acid .
Molecular Structure Analysis
The molecular structure of this compound would likely feature a five-carbon backbone (from the pent-2-enoic acid), with a chlorine atom substituted at the third carbon and a dimethylamino group substituted at the fifth carbon . The presence of the hydrochloride indicates that this compound is likely a salt, with the chloride ion balancing the charge of the protonated dimethylamino group .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For “(Z)-3-Chloro-5-(dimethylamino)pent-2-enoic acid;hydrochloride”, one might expect properties typical of chlorinated, amino-substituted carboxylic acids .Scientific Research Applications
Sensor Technology
One notable application is in the development of sensor technologies for detecting biological Zn(II). Nolan et al. (2005) synthesized fluorescein-based dyes, QZ1 and QZ2, which exhibit large fluorescence enhancements upon Zn(II) coordination. These dyes demonstrate micromolar affinity for Zn(II) and selective detection over other biologically relevant metals, making them suitable for sensing Zn(II) in vivo (Nolan et al., 2005).
Optical Materials
Rahulan et al. (2014) investigated the nonlinear optical properties of a novel chalcone derivative compound, which exhibited a switchover from saturable absorption to reverse saturable absorption with increased excitation intensity. This behavior suggests potential applications in optical devices such as optical limiters (Rahulan et al., 2014).
Anion Recognition
4-(N,N-Dimethylamino)benzoic acid has been applied directly for anion recognition, demonstrating remarkable selectivity towards divalent anions such as HPO4^2- and SO4^2- over monovalent anions. This selectivity is attributed to the basicity and charge density of guest anions, indicating the compound's utility in selective anion detection (Hou & Kobiro, 2006).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(Z)-3-chloro-5-(dimethylamino)pent-2-enoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12ClNO2.ClH/c1-9(2)4-3-6(8)5-7(10)11;/h5H,3-4H2,1-2H3,(H,10,11);1H/b6-5-; |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUVRZPZIYZIOFJ-YSMBQZINSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC(=CC(=O)O)Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)CC/C(=C/C(=O)O)/Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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